Cas no 280-99-9 (3-Oxa-9-azabicyclo[3.3.1]nonane)

3-Oxa-9-azabicyclo[3.3.1]nonane structure
280-99-9 structure
Product Name:3-Oxa-9-azabicyclo[3.3.1]nonane
CAS No:280-99-9
MF:C7H13NO
MW:127.184221982956
CID:282019
PubChem ID:15235176
Update Time:2025-04-19

3-Oxa-9-azabicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

    • 3-Oxa-9-azabicyclo[3.3.1]nonane
    • 3-oxa-9-aza-bicyclo[3.3.1]nonane
    • AGN-PC-00OLI4
    • Ambcb4003104
    • CTK1A6432
    • EN300-82713
    • PB38564
    • SureCN272458
    • D72966
    • DTXSID60570350
    • 3,9-oxaazabicyclo[3.3.1]nonane
    • AKOS006353778
    • 3-oxa-9-azabicyclo[3.3.1]nonane(SALTDATA: HCl)
    • CS-0058470
    • 280-99-9
    • SCHEMBL272458
    • DB-194233
    • MDL： MFCD19217660
    • Inchi： 1S/C7H13NO/c1-2-6-4-9-5-7(3-1)8-6/h6-8H,1-5H2
    • InChI Key： DVVZRIIREIUXSR-UHFFFAOYSA-N
    • SMILES： O1CC2CCCC(C1)N2

Computed Properties

  • Exact Mass: 127.09979
  • Monoisotopic Mass: 127.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 95.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • PSA: 21.26

3-Oxa-9-azabicyclo[3.3.1]nonane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-82713-100mg
3-oxa-9-azabicyclo[3.3.1]nonane
 280-99-9
100mg
 $330.0 2022-02-28
Enamine
EN300-82713-250mg
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 $376.0 2022-02-28
Enamine
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Enamine
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 $470.0 2022-02-28
Enamine
EN300-82713-2500mg
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 $763.0 2022-02-28
Enamine
EN300-82713-5000mg
3-oxa-9-azabicyclo[3.3.1]nonane
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 $1252.0 2022-02-28
Enamine
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Chemenu
CM281053-1g
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Enamine
EN300-82713-0.05g
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Enamine
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3-Oxa-9-azabicyclo[3.3.1]nonane Suppliers

Amadis Chemical Company Limited
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(CAS:280-99-9)3-Oxa-9-azabicyclo[3.3.1]nonane
Order Number:A1084797
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:22
Price ($):401.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:280-99-9)3-Oxa-9-azabicyclo[3.3.1]nonane
A1084797
Purity:99%
Quantity:1g
Price ($):401.0
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